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Compound of Interest

Compound Name:
4-Methylbenzylidene-4-

methylaniline

Cat. No.: B2402642 Get Quote

An In-depth Technical Guide to N,1-bis(4-methylphenyl)methanimine

This technical guide provides a comprehensive overview of N,1-bis(4-

methylphenyl)methanimine, a Schiff base compound. The guide is intended for researchers,

scientists, and professionals in the field of drug development and materials science, detailing

its chemical identity, physicochemical properties, synthesis, and potential applications.

Chemical Identity and Nomenclature
The compound commonly known as 4-Methylbenzylidene-4-methylaniline is systematically

named N,1-bis(4-methylphenyl)methanimine according to IUPAC nomenclature[1]. It is also

referred to as 4-Methyl-N-[(4-methylphenyl)methylidene]aniline[2][3][4]. This molecule belongs

to the class of organic compounds known as Schiff bases, which are characterized by a

carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group, but not

hydrogen.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name N,1-bis(4-methylphenyl)methanimine[1]

Common Name 4-Methylbenzylidene-4-methylaniline

CAS Registry Number 16979-20-7[1][2][3]

Molecular Formula C15H15N[1][2][3]

Molecular Weight 209.29 g/mol [1]

InChI
InChI=1S/C15H15N/c1-12-3-7-14(8-4-12)11-16-

15-9-5-13(2)6-10-15/h3-11H,1-2H3[1][2][3]

InChIKey LKMIOABGTREIHR-UHFFFAOYSA-N[1][2][3]

Canonical SMILES Cc1ccc(C=Nc2ccc(C)cc2)cc1[4]

Physicochemical and Spectroscopic Data
The physicochemical properties of N,1-bis(4-methylphenyl)methanimine are crucial for its

handling, characterization, and application. A summary of its key properties is provided below.

Table 2: Physicochemical Properties

Property Value Source

Enthalpy of Formation (gas) Not Available Cheméo[4]

Enthalpy of Vaporization Not Available Cheméo[4]

Octanol/Water Partition

Coefficient (logP)
Not Available Cheméo[4]

Water Solubility (logWS) Not Available Cheméo[4]

Kovats Retention Index (non-

polar standard)
1882 PubChem[5]

Table 3: Spectroscopic Data
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Spectroscopy Type Key Peaks/Signals Source

Mass Spectrometry (GC-MS)
m/z Top Peak: 209, 2nd

Highest: 208, 3rd Highest: 162
PubChem[1]

1D NMR Data available in NMRShiftDB PubChem[5]

Synthesis Protocol
N,1-bis(4-methylphenyl)methanimine, being a Schiff base, is typically synthesized via a

condensation reaction between an amine and a carbonyl compound. In this case, the reactants

are 4-methylaniline (p-toluidine) and 4-methylbenzaldehyde (p-tolualdehyde).

General Experimental Protocol
The synthesis generally involves the condensation of equimolar amounts of 4-

methylbenzaldehyde and 4-methylaniline[6]. The reaction is often carried out in a solvent such

as ethanol or methanol and may be refluxed to ensure completion[6]. The product, a Schiff

base, can then be isolated by filtration after cooling the reaction mixture, followed by washing

and drying[6].

Detailed Steps:

Reactant Preparation: Dissolve 4-methylbenzaldehyde (1 equivalent) and 4-methylaniline (1

equivalent) in a suitable solvent (e.g., methanol) in a round-bottom flask.

Reaction: The mixture is refluxed for a specified period, typically one to two hours, with

constant stirring[6].

Product Isolation: After reflux, the mixture is cooled to room temperature, allowing the

product to crystallize.

Purification: The solid product is collected by filtration, washed with a small amount of cold

solvent (e.g., ethanol), and then dried in a desiccator over a drying agent like anhydrous

phosphorus pentoxide[6].

The workflow for this synthesis is illustrated in the diagram below.
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Synthesis Workflow for N,1-bis(4-methylphenyl)methanimine

Reactant Preparation

Reaction
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(1-2 hours)

Cool to Room
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Filter
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product

Final Product:
N,1-bis(4-methylphenyl)methanimine

Click to download full resolution via product page

Caption: Synthesis workflow for N,1-bis(4-methylphenyl)methanimine.
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The logical relationship of the synthesis is depicted in the following diagram, illustrating the

condensation reaction.

Condensation Reaction of 4-Methylaniline and 4-Methylbenzaldehyde

4-Methylaniline

N,1-bis(4-methylphenyl)methanimine

4-Methylbenzaldehyde

Water (H2O)

byproduct

Click to download full resolution via product page

Caption: Condensation reaction scheme.

Potential Applications
While specific applications for N,1-bis(4-methylphenyl)methanimine are not extensively

documented in the provided search results, aniline and its derivatives are known to be versatile

building blocks in various industries[7].

Pharmaceuticals: Aniline derivatives serve as precursors for the synthesis of a wide range of

pharmaceutical compounds with diverse biological activities[7]. The imine linkage in Schiff

bases is also a key feature in many biologically active molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2402642?utm_src=pdf-body-img
https://www.echemi.com/cms/1669619.html
https://www.echemi.com/cms/1669619.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dyes and Pigments: The conjugated system in N,1-bis(4-methylphenyl)methanimine is

characteristic of chromophores, suggesting potential applications in the synthesis of dyes

and pigments, a common use for aniline compounds[7].

Polymers: Aniline-based compounds are utilized in the production of polymers[7]. Schiff

bases can also be polymerized or used as ligands in coordination polymers.

Coordination Chemistry: Schiff bases are important ligands in coordination chemistry,

capable of forming stable complexes with various metal ions. These complexes can have

applications in catalysis and materials science[6].

Safety and Handling
N,1-bis(4-methylphenyl)methanimine is classified as harmful if swallowed and toxic to aquatic

life with long-lasting effects[1]. Standard laboratory safety precautions, including the use of

personal protective equipment such as gloves and safety glasses, should be followed when

handling this compound. It should be stored in a cool, dry, and well-ventilated area away from

incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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